Cas no 2418693-67-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid
• CAS No: 2418693-67-9
• MF: C₂₆H₂₃NO₇
• MW: 461.463327646255
• CID: 5677341
• PubChem ID: 165838895
• Update Time: 2025-10-20

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(methoxycarbonyl)phenyl]methoxy}acetic acid
• 2418693-67-9
• EN300-26625617
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid

• Inchi： 1S/C26H23NO7/c1-32-25(30)17-10-16(13-33-15-24(28)29)11-18(12-17)27-26(31)34-14-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-12,23H,13-15H2,1H3,(H,27,31)(H,28,29)
• InChI Key： RYYRKEDBLKUBCQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)OC)=CC(COCC(=O)O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.14745207g/mol
• Monoisotopic Mass: 461.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid

The compound with CAS No. 2418693-67-9, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxycarbonyl substituent, and a phenylmethoxy moiety. These structural features make it a valuable tool in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of amino groups during the synthesis of complex peptides. The presence of the methoxycarbonyl group further enhances the molecule's versatility, allowing for additional functionalization and modification. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive peptides, which are essential for drug discovery and development.

The phenylmethoxy moiety in this compound contributes to its stability and solubility properties, making it suitable for use in various biochemical assays and analytical techniques. Recent advancements in analytical chemistry have enabled precise characterization of this compound using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have provided deeper insights into the molecular structure and reactivity of the compound, further solidifying its role in modern chemical research.

In terms of applications, this compound has been extensively utilized in the synthesis of peptide-based drugs targeting various diseases, including cancer and infectious diseases. Its ability to act as a versatile building block in peptide synthesis has been validated by numerous studies published in reputable scientific journals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of cyclic peptides with potent anti-tumor activity.

Moreover, the integration of this compound into combinatorial chemistry libraries has significantly accelerated the discovery of new drug candidates. Its unique structural features allow for high diversity in peptide design, enabling researchers to explore a wide range of biological targets. This has led to the identification of several promising leads that are currently under preclinical evaluation.

From an environmental perspective, this compound has been shown to exhibit low toxicity and minimal environmental impact under standard laboratory conditions. However, proper handling and disposal procedures are recommended to ensure compliance with safety regulations and minimize any potential risks associated with its use.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(methoxycarbonyl)phenylmethoxy}acetic acid (CAS No. 2418693-67-9) is a critical component in contemporary chemical research and drug development. Its unique structure and functional groups make it an invaluable tool for synthesizing bioactive peptides and other complex molecules with therapeutic potential. As research continues to advance, this compound is expected to play an even more prominent role in shaping the future of pharmaceutical science.